Cas no 109388-66-1 (7-nitroimidazo1,2-apyridin-8-ol)

• Product Name: 7-nitroimidazo1,2-apyridin-8-ol
• CAS No: 109388-66-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 1187587
• PubChem ID: 13680210
• Update Time: 2025-06-08

7-nitroimidazo1,2-apyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-8-ol, 7-nitro-
• 7-nitroimidazo1,2-apyridin-8-ol
• EN300-1703708
• 109388-66-1
• 7-NITROIMIDAZO[1,2-A]PYRIDIN-8-OL
• nitro-7-hydroxy-8-imidazo[1,2-a]pyridine

• Inchi： 1S/C7H5N3O3/c11-6-5(10(12)13)1-3-9-4-2-8-7(6)9/h1-4,11H
• InChI Key： ZBUSCBJYMOJCIT-UHFFFAOYSA-N
• SMILES： OC1=C(C=CN2C=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03315
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 80.67

Additional information on 7-nitroimidazo1,2-apyridin-8-ol

7-Nitroimidazo[1,2-a]pyridin-8-ol (CAS No. 109388-66-1): A Comprehensive Overview

7-Nitroimidazo[1,2-a]pyridin-8-ol (CAS No. 109388-66-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 7-nitroimidazo[1,2-a]pyridin-8-ol.

Chemical Properties

7-Nitroimidazo[1,2-a]pyridin-8-ol is a heterocyclic compound that belongs to the imidazopyridine class. Its molecular formula is C₉H₆N₄O₃, and it has a molecular weight of 202.17 g/mol. The compound features a nitro group (-NO₂) at the 7-position of the imidazopyridine ring and a hydroxyl group (-OH) at the 8-position. These functional groups contribute to its unique chemical reactivity and biological properties.

The solubility of 7-nitroimidazo[1,2-a]pyridin-8-ol in various solvents is an important consideration for its use in laboratory settings. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water. This solubility profile can influence its bioavailability and pharmacokinetic properties when used in biological systems.

Synthesis Methods

The synthesis of 7-nitroimidazo[1,2-a]pyridin-8-ol has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-5-nitropyridine with an appropriate aldehyde or ketone to form the corresponding imidazopyridine derivative, followed by nitration and hydroxylation steps.

A more recent approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method typically involves the reaction of 2-amino-5-nitropyridine with an aldehyde under microwave irradiation, followed by nitration and hydroxylation to obtain the final product.

Biological Activities

7-Nitroimidazo[1,2-a]pyridin-8-ol has demonstrated a range of biological activities that make it a promising candidate for various therapeutic applications. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in cellular signaling pathways. For example, it has been shown to inhibit phosphodiesterase (PDE) enzymes, which are involved in the regulation of cyclic nucleotides such as cAMP and cGMP.

In addition to its enzymatic inhibition properties, 7-nitroimidazo[1,2-a]pyridin-8-ol has also been studied for its potential as an anti-inflammatory agent. Research has shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 7-nitroimidazo[1,2-a]pyridin-8-ol are an active area of research. Several preclinical studies have demonstrated its efficacy in animal models of various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that 7-nitroimidazo[1,2-a]pyridin-8-ol-based compounds showed significant anti-inflammatory effects in mouse models of colitis.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of 7-nitroimidazo[1,2-a]pyridin-8-ol-derived compounds in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The results indicated that these compounds could potentially protect neurons from oxidative stress and apoptosis.

Safety and Toxicity Considerations

The safety profile of 7-nitroimidazo[1,2-a]pyridin-8-ol is an important aspect to consider for its potential therapeutic use. Preclinical studies have generally shown that it has a favorable safety profile at therapeutic doses. However, like any new compound, it is essential to conduct thorough toxicity studies to ensure its safety before advancing to clinical trials.

To date, no significant adverse effects have been reported in animal studies at relevant doses. However, further research is needed to fully understand its long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 7-nitroimidazo[1,2-a]pyridin-8-ol holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies should focus on optimizing its pharmacological properties through structure-based drug design approaches and evaluating its efficacy in more advanced preclinical models.

In conclusion, 7-nitroimidazo[1,2-a]pyridin-8-ol (CAS No. 109388-66-1) is a multifaceted compound with a wide range of biological activities that make it a valuable target for further investigation in chemical biology and pharmaceutical research. Its unique structural features and promising preliminary results suggest that it could play a significant role in the development of new therapeutic agents for various diseases.